N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-ethoxybenzamide

• IUPAC Name: N-(2,8-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-4-ethoxybenzamide
• InChI: InChI=1S/C19H19N3O3/c1-4-25-15-7-5-14(6-8-15)18(23)21-17-13(3)20-16-11-12(2)9-10-22(16)19(17)24/h5-11H,4H2,1-3H3,(H,21,23)
• InChI Key: SERWHRBVTPZZLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(N=C3C=C(C=CN3C2=O)C)C
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

“N-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-4-ethoxybenzamide” is a derivative of 4-oxo-4H-pyrido[1,2-a]pyrimidine. These compounds have been synthesized and evaluated for their in vitro anti-HIV-1 activity.

Synthesis Analysis

The synthesis of these compounds involves the transformation of dimethyl acetone-1,3-dicarboxylate. Methyl 2-amino-4-(2-methoxy-2-oxo-ethyl)thiazole-5-carboxylate, prepared from dimethyl acetone-1,3-dicarboxylate, sulfuryl chloride, and thiourea, was transformed into (4H-pyrido[1,2-a]pyrimidin-3-yl)thiazole-5-carboxylates.

Molecular Structure Analysis

The molecular structure of these compounds includes a 4-oxo-4H-pyrido[1,2-a]pyrimidine core. The keto oxygen atom at position C-4 and nitrogen atom of thiadiazole or oxadiazole ring moiety chelate the Mg 2+ ion.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the condensation of DMF–DMA at the methyl group of the acetyl moiety, cyclization to pyrido[2,3-d]pyrimidin-5-one, and the elimination of N,N-dimethylpropionamide.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives. For instance:
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Anti-Inflammatory and Analgesic Properties

• Specific indole derivatives have shown anti-inflammatory and analgesic effects:
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Antimicrobial Potential

• The compound’s antimicrobial activity is noteworthy:
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Antitubercular Activity

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Other Biological Activities

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